Cas no 1803740-25-1 (3-Methoxy-2-nitro-4-phenylpyridine)

• Product Name: 3-Methoxy-2-nitro-4-phenylpyridine
• CAS No: 1803740-25-1
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 4908102
• Update Time: 2025-05-20

3-Methoxy-2-nitro-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-nitro-4-phenylpyridine

• Inchi： 1S/C12H10N2O3/c1-17-11-10(9-5-3-2-4-6-9)7-8-13-12(11)14(15)16/h2-8H,1H3
• InChI Key： ZXRYOFBZLQTXKO-UHFFFAOYSA-N
• SMILES： O(C)C1C([N+](=O)[O-])=NC=CC=1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 2.6
• Topological Polar Surface Area: 67.9

Additional information on 3-Methoxy-2-nitro-4-phenylpyridine

Research Brief on 3-Methoxy-2-nitro-4-phenylpyridine (CAS: 1803740-25-1): Recent Advances and Applications

3-Methoxy-2-nitro-4-phenylpyridine (CAS: 1803740-25-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of novel pharmaceuticals, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and biological relevance.

One of the most notable advancements in the study of 3-Methoxy-2-nitro-4-phenylpyridine is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully utilized this compound as a building block to develop potent and selective kinase inhibitors, demonstrating its versatility in drug discovery. The nitro and methoxy functional groups in the compound provide unique reactivity, enabling the construction of complex molecular architectures with high precision.

In addition to its synthetic utility, recent investigations have shed light on the biological activities of 3-Methoxy-2-nitro-4-phenylpyridine derivatives. Preliminary in vitro studies have shown that certain derivatives exhibit promising inhibitory effects on specific kinase targets, such as EGFR and BRAF, which are implicated in various cancers. These findings underscore the potential of this compound as a scaffold for designing next-generation therapeutics with improved efficacy and reduced side effects.

Another area of interest is the compound's application in chemical biology research. Its unique structural features make it an attractive probe for studying protein-ligand interactions and enzyme mechanisms. For instance, researchers have employed 3-Methoxy-2-nitro-4-phenylpyridine derivatives as fluorescent or photoaffinity labels to investigate kinase-substrate binding dynamics. These tools have provided valuable insights into the molecular basis of kinase regulation and have facilitated the discovery of new drug candidates.

Despite these promising developments, challenges remain in the optimization of 3-Methoxy-2-nitro-4-phenylpyridine-based compounds for clinical use. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural modifications and pharmacological studies. Ongoing research is focused on improving the pharmacokinetic properties of these compounds while maintaining their target specificity and potency.

In conclusion, 3-Methoxy-2-nitro-4-phenylpyridine (CAS: 1803740-25-1) represents a valuable chemical entity with diverse applications in drug discovery and chemical biology. Its role as a synthetic intermediate and its potential as a bioactive scaffold highlight its importance in modern medicinal chemistry. Future studies will likely explore its utility in other therapeutic areas and further refine its derivatives for clinical translation. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for innovation in the pharmaceutical industry.